Cas no 1787238-58-7 (Pyrimidine, 5-(4-bromo-1-naphthalenyl)-4,6-dichloro-)

• Product Name: Pyrimidine, 5-(4-bromo-1-naphthalenyl)-4,6-dichloro-
• CAS No: 1787238-58-7
• MF: C₁₄H₇BrCl₂N₂
• MW: 354.028780221939
• MDL: MFCD32696524
• CID: 4780813
• Update Time: 2025-05-21

Pyrimidine, 5-(4-bromo-1-naphthalenyl)-4,6-dichloro- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 5-(4-bromo-1-naphthalenyl)-4,6-dichloro-

• MDL： MFCD32696524
• Inchi： 1S/C14H7BrCl2N2/c15-11-6-5-10(8-3-1-2-4-9(8)11)12-13(16)18-7-19-14(12)17/h1-7H
• InChI Key： KTTVXLJKAFLQKY-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=C(C2=C3C(C=CC=C3)=C(Br)C=C2)C(Cl)=N1

Additional information on Pyrimidine, 5-(4-bromo-1-naphthalenyl)-4,6-dichloro-

Comprehensive Overview of Pyrimidine, 5-(4-bromo-1-naphthalenyl)-4,6-dichloro- (CAS No. 1787238-58-7)

Pyrimidine, 5-(4-bromo-1-naphthalenyl)-4,6-dichloro- (CAS No. 1787238-58-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound belongs to the pyrimidine family, a class of heterocyclic aromatic compounds that serve as fundamental building blocks in nucleic acids and various pharmaceuticals. The unique structural features of this molecule, including the 4-bromo-1-naphthalenyl and dichloro substitutions, make it a valuable intermediate in synthetic chemistry and drug discovery.

One of the most frequently searched questions regarding Pyrimidine, 5-(4-bromo-1-naphthalenyl)-4,6-dichloro- revolves around its applications in drug development. Researchers are particularly interested in its potential as a scaffold for designing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The bromonaphthalene moiety enhances the compound's ability to interact with hydrophobic pockets in target proteins, while the dichloropyrimidine group offers versatility for further chemical modifications. This dual functionality positions the compound as a promising candidate for high-throughput screening and structure-activity relationship (SAR) studies.

In addition to its pharmaceutical relevance, Pyrimidine, 5-(4-bromo-1-naphthalenyl)-4,6-dichloro- has found applications in material science. The compound's aromatic structure and halogenated groups make it suitable for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Recent trends in green chemistry have also spurred interest in developing sustainable synthetic routes for this compound, minimizing waste and energy consumption. These advancements align with the growing demand for eco-friendly chemical processes in industrial settings.

The synthetic methodology for Pyrimidine, 5-(4-bromo-1-naphthalenyl)-4,6-dichloro- often involves palladium-catalyzed cross-coupling reactions, which are a hot topic in modern organic synthesis. Researchers frequently search for optimized reaction conditions and catalytic systems to improve yields and selectivity. The compound's CAS No. 1787238-58-7 serves as a unique identifier in chemical databases, facilitating easy retrieval of its physicochemical properties and safety data. This is particularly important for laboratories adhering to Good Laboratory Practices (GLP) and regulatory compliance.

Another area of interest is the biological activity of Pyrimidine, 5-(4-bromo-1-naphthalenyl)-4,6-dichloro-. Preliminary studies suggest that it may exhibit antimicrobial and antiviral properties, making it a subject of ongoing research in infectious disease therapeutics. The compound's mechanism of action is hypothesized to involve interference with microbial DNA synthesis, a topic that resonates with current global health concerns. As such, it has become a focal point in discussions about novel antibiotic development and drug resistance mitigation.

From a commercial perspective, the demand for Pyrimidine, 5-(4-bromo-1-naphthalenyl)-4,6-dichloro- is driven by its utility in custom synthesis and contract research organizations (CROs). Suppliers often highlight its high purity and availability in various quantities to cater to diverse research needs. The compound's market dynamics are influenced by trends in pharmaceutical R&D and the expanding applications of specialty chemicals. Analysts predict steady growth in its adoption, particularly in emerging economies with robust biotechnology sectors.

In summary, Pyrimidine, 5-(4-bromo-1-naphthalenyl)-4,6-dichloro- (CAS No. 1787238-58-7) is a multifaceted compound with significant potential in both scientific and industrial domains. Its structural complexity and functional diversity make it a valuable asset in drug discovery, material science, and green chemistry. As research continues to uncover new applications, this compound is poised to remain a key player in the advancement of chemical innovation.